Cas no 2305184-88-5 (5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one;dihydrochloride)

• Product Name: 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one;dihydrochloride
• CAS No: 2305184-88-5
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• CID: 6078017
• PubChem ID: 138987567
• Update Time: 2025-06-15

5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2305184-88-5
• 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one;dihydrochloride
• EN300-6748334
• 5-[(1R)-1-aminoethyl]pyridin-2-ol dihydrochloride

• Inchi： 1S/C7H10N2O.2ClH/c1-5(8)6-2-3-7(10)9-4-6;;/h2-5H,8H2,1H3,(H,9,10);2*1H/t5-;;/m1../s1
• InChI Key： ZWXRYVVXJAONLQ-ZJIMSODOSA-N
• SMILES： Cl.Cl.O=C1C=CC(=CN1)[C@@H](C)N

Computed Properties

• Exact Mass: 210.0326684g/mol
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one;dihydrochloride

Introduction to 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride (CAS No. 2305184-88-5)

5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride, identified by its Chemical Abstracts Service (CAS) number 2305184-88-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridinone class, characterized by a six-membered heterocyclic ring containing a nitrogen atom and a ketone functional group. The presence of an aminoethyl side chain at the 1-position and its configuration as (1R) adds unique stereochemical properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The dihydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor for formulation development in pharmaceuticals. This property allows for more efficient delivery systems, improved bioavailability, and better pharmacokinetic profiles when used in therapeutic contexts. The structural features of 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride make it an attractive intermediate for synthesizing more complex molecules with potential biological activity.

In recent years, there has been growing interest in pyridinone derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and infectious diseases. The (1R)-configuration of the aminoethyl side chain is particularly noteworthy, as stereochemistry plays a crucial role in the biological activity of many pharmaceutical agents. The specific spatial arrangement of atoms in this compound can influence its interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride is its versatility as a building block in medicinal chemistry. Researchers have leveraged this scaffold to develop novel molecules with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that modifications at the 2-position of the pyridinone ring can introduce additional functional groups that modulate pharmacological activity. This flexibility allows chemists to fine-tune the properties of derived compounds to meet specific therapeutic needs.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of new drug candidates based on pyridinone derivatives. These techniques enable scientists to predict the binding affinity and metabolic stability of potential drug molecules with greater accuracy. As a result, 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride has emerged as a key intermediate in several drug development pipelines. Its well-characterized structure and stereochemistry provide a reliable foundation for synthetic chemists to explore new chemical space.

The synthesis of 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include nucleophilic addition reactions to establish the pyridinone core, followed by stereoselective functionalization to introduce the (1R)-aminoethyl group. The final step often involves salt formation with hydrochloric acid to improve solubility and stability. These synthetic routes underscore the compound's importance as a precursor in industrial-scale pharmaceutical production.

From a biological perspective, the aminoethyl side chain in 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride offers multiple opportunities for interaction with biological targets. This moiety can participate in hydrogen bonding, hydrophobic interactions, or even covalent modifications depending on the context. Such versatility makes it an ideal candidate for designing molecules that exhibit high selectivity for specific biological pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors or neurotransmitter modulators.

The dihydrochloride salt form also contributes to the compound's overall stability under various storage conditions. This is particularly important for maintaining the integrity of pharmaceutical products during transportation and distribution. Furthermore, the solubility profile of this salt facilitates its use in liquid formulations, such as oral suspensions or injectable solutions, which are commonly employed in clinical settings.

In conclusion, 5-[(1R)-1-Aminoethyl]-1H-pyridin-2-one; dihydrochloride (CAS No. 2305184-88-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the (1R)-aminoethyl group and pyridinone core, make it a valuable scaffold for designing novel therapeutic agents. Advances in synthetic methodologies and computational modeling continue to expand its applications across various therapeutic areas. As research progresses, this compound is likely to play an increasingly important role in drug discovery efforts worldwide.